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astraisoflavanin astraisoflavanin
Brand Name: Vulcanchem
CAS No.: 131749-60-5
VCID: VC0160643
InChI: InChI=1S/C23H28O10/c1-29-15-6-5-14(22(30-2)19(15)26)12-7-11-3-4-13(8-16(11)31-10-12)32-23-21(28)20(27)18(25)17(9-24)33-23/h3-6,8,12,17-18,20-21,23-28H,7,9-10H2,1-2H3/t12-,17-,18-,20+,21-,23-/m1/s1
SMILES: COC1=C(C(=C(C=C1)C2CC3=C(C=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC2)OC)O
Molecular Formula: C23H28O10
Molecular Weight: 464.5 g/mol

astraisoflavanin

CAS No.: 131749-60-5

Main Products

VCID: VC0160643

Molecular Formula: C23H28O10

Molecular Weight: 464.5 g/mol

astraisoflavanin - 131749-60-5

CAS No. 131749-60-5
Product Name astraisoflavanin
Molecular Formula C23H28O10
Molecular Weight 464.5 g/mol
IUPAC Name (2S,3R,4S,5S,6R)-2-[[(3S)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C23H28O10/c1-29-15-6-5-14(22(30-2)19(15)26)12-7-11-3-4-13(8-16(11)31-10-12)32-23-21(28)20(27)18(25)17(9-24)33-23/h3-6,8,12,17-18,20-21,23-28H,7,9-10H2,1-2H3/t12-,17-,18-,20+,21-,23-/m1/s1
Standard InChIKey ABIQOWLHYABFIJ-IMVNFGOTSA-N
Isomeric SMILES COC1=C(C(=C(C=C1)[C@@H]2CC3=C(C=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC2)OC)O
SMILES COC1=C(C(=C(C=C1)C2CC3=C(C=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC2)OC)O
Canonical SMILES COC1=C(C(=C(C=C1)C2CC3=C(C=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC2)OC)O
Synonyms astraisoflavanin
mucronulatol -7-O-glucopyranoside
PubChem Compound 131420
Last Modified Nov 11 2021
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